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Compound of Interest

Compound Name: RO3201195

Cat. No.: B15614496 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of RO3201195, a selective inhibitor of p38 MAP

kinase. This document provides immediate access to critical safety protocols and logistical

information to ensure a safe and efficient laboratory environment.

Summary of Key Safety and Physical Data
The following table summarizes essential quantitative data for RO3201195. While a Safety

Data Sheet (SDS) from ChemScene indicates that RO3201195 is not classified as a hazardous

substance or mixture, it is imperative to follow standard laboratory safety protocols.

Property Value Source

Chemical Name RO3201195 ChemScene

CAS Number 249937-52-8 ChemScene

Molecular Formula C₁₉H₁₈FN₃O₄ ChemScene

Hazard Classification
Not a hazardous substance or

mixture
ChemScene

Personal Protective Equipment (PPE)
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Although not classified as hazardous, the following PPE is recommended when handling

RO3201195 to minimize any potential exposure.

PPE Category Specific Recommendations

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Body Protection Impervious clothing, such as a laboratory coat.

Respiratory Protection

A suitable respirator is recommended, especially

when handling the powder outside of a

ventilated enclosure.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is crucial for the safe handling of RO3201195 in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure a clean and uncluttered workspace.

All handling of powdered RO3201195 should be conducted in a well-ventilated area,

preferably within a chemical fume hood to avoid inhalation of dust.

Have an accessible safety shower and eye wash station.

2. Donning Personal Protective Equipment (PPE):

Before handling the substance, put on all recommended PPE: safety goggles, protective

gloves, and a lab coat.

3. Weighing and Aliquoting:
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Carefully weigh the desired amount of RO3201195 powder on a calibrated analytical balance

within the fume hood.

Avoid creating dust during transfer. Use appropriate tools such as a spatula.

If preparing solutions, add the powder to the solvent slowly to prevent splashing.

4. Post-Handling Procedures:

Securely cap all containers of RO3201195.

Decontaminate the work surface with an appropriate solvent (e.g., 70% ethanol) and wipe

clean.

Properly remove and dispose of gloves.

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
Proper disposal of RO3201195 and associated waste is essential to maintain a safe laboratory

and environment.

1. Waste Segregation:

Solid Waste: Collect any unused RO3201195 powder and contaminated consumables (e.g.,

weigh boats, pipette tips, gloves) in a designated, sealed, and clearly labeled waste

container.

Liquid Waste: Solutions containing RO3201195 should be collected in a separate, sealed,

and labeled liquid waste container.

2. Waste Container Management:

Ensure all waste containers are compatible with the chemical waste.

Keep waste containers closed except when adding waste.
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Store waste containers in a designated secondary containment area away from incompatible

materials.

3. Final Disposal:

Dispose of all waste (solid and liquid) through your institution's hazardous waste

management program. Do not dispose of RO3201195 down the drain or in regular trash.[1]

[2]

Follow all local, state, and federal regulations for chemical waste disposal.

Visualizing Workflows and Pathways
Experimental Workflow for Safe Handling of RO3201195

The following diagram outlines the logical flow of operations for safely handling RO3201195.
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Caption: A step-by-step workflow for the safe handling of RO3201195 in a laboratory setting.
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RO3201195 and the p38 MAPK Signaling Pathway

RO3201195 is a potent and selective inhibitor of p38 mitogen-activated protein kinase (MAPK).

The p38 MAPK signaling pathway is a key cascade involved in cellular responses to stress,

inflammation, and other external stimuli. The diagram below illustrates the canonical p38 MAPK

signaling pathway, with the point of inhibition by RO3201195 indicated.
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Caption: The p38 MAPK signaling cascade and the inhibitory action of RO3201195.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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